Cas no 71781-79-8 (Apigenin 4'-O-(2'',6''-di-O-E-p-coumaroyl)glucoside)

• Product Name: Apigenin 4'-O-(2'',6''-di-O-E-p-coumaroyl)glucoside
• CAS No: 71781-79-8
• MF: C₃₉H₃₂O₁₄
• MW: 724.6630
• CID: 4742498
• PubChem ID: 21721975
• Update Time: 2024-10-27

Apigenin 4'-O-(2'',6''-di-O-E-p-coumaroyl)glucoside Chemical and Physical Properties

Names and Identifiers

• Apigenin 4'-O-(2'',6''-di-O-E-p-coumaroyl)glucoside
• 4-(4-Oxo-5,7-dihydroxy-4H-1-benzopyran-2-yl)phenyl 2-O,6-O-bis(4-hydroxy-trans-cinnamoyl)-beta-D-glucopyranoside
• AKOS040763352
• CHEMBL499941
• FS-8364
• 71781-79-8

• Inchi： 1S/C39H32O14/c40-24-9-1-21(2-10-24)5-15-33(45)49-20-32-36(47)37(48)38(53-34(46)16-6-22-3-11-25(41)12-4-22)39(52-32)50-27-13-7-23(8-14-27)30-19-29(44)35-28(43)17-26(42)18-31(35)51-30/h1-19,32,36-43,47-48H,20H2/b15-5+,16-6+/t32-,36-,37+,38-,39-/m1/s1
• InChI Key： CGRSWPSYXURRMV-IGNRUKHTSA-N
• SMILES： O1[C@]([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])OC(/C(/[H])=C(\[H])/C1C([H])=C([H])C(=C([H])C=1[H])O[H])=O)O[H])O[H])OC(/C(/[H])=C(\[H])/C1C([H])=C([H])C(=C([H])C=1[H])O[H])=O)OC1C([H])=C([H])C(C2=C([H])C(C3=C(C([H])=C(C([H])=C3O2)O[H])O[H])=O)=C([H])C=1[H]

Computed Properties

• Exact Mass: 724.17920569g/mol
• Monoisotopic Mass: 724.17920569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 53
• Rotatable Bond Count: 12
• Complexity: 1340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 219

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides